Cas no 57734-58-4 (Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)-)

• Product Name: Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)-
• CAS No: 57734-58-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 369558
• PubChem ID: 3034451
• Update Time: 2025-04-19

Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2-(nitromethylene)-1-(phenylmethyl)-
• 1-(benzyl)-2-(nitromethylene)pyrrolidine
• 1-benzyl-2-(nitromethylidene)pyrrolidine
• (2Z)-1-benzyl-2-(nitromethylidene)pyrrolidine
• DTXSID70897065
• SCHEMBL8854707
• EINECS 260-923-1
• 57734-58-4

• Inchi： 1S/C12H14N2O2/c15-14(16)10-12-7-4-8-13(12)9-11-5-2-1-3-6-11/h1-3,5-6,10H,4,7-9H2/b12-10-
• InChI Key： QGRRJDFZPVWRGG-BENRWUELSA-N
• SMILES： [O-][N+](/C=C1/CCCN/1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.272
• Boiling Point: 364°Cat760mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.661
• PSA: 46.38